4-{[4-(ethylamino)-6-(isopropylamino)-1,3,5-triazin-2-yl]oxy}benzaldehyde

• IUPAC Name: 4-[[4-(ethylamino)-6-(propan-2-ylamino)-1,3,5-triazin-2-yl]oxy]benzaldehyde
• InChI: InChI=1S/C15H19N5O2/c1-4-16-13-18-14(17-10(2)3)20-15(19-13)22-12-7-5-11(9-21)6-8-12/h5-10H,4H2,1-3H3,(H2,16,17,18,19,20)
• InChI Key: RIQDJIJZMKAQBG-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=N1)OC2=CC=C(C=C2)C=O)NC(C)C
• Molecular Formula: C15H19N5O2
• Molecular Weight: 301.34 g/mol

Description

4-{[4-(ethylamino)-6-(isopropylamino)-1,3,5-triazin-2-yl]oxy}benzaldehyde is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{[4-(ethylamino)-6-(isopropylamino)-1,3,5-triazin-2-yl]oxy}benzaldehyde is not fully understood, but it is believed to inhibit the activity of certain enzymes involved in cell growth and proliferation. This inhibition leads to the death of cancer cells and the inhibition of weed growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has a low toxicity profile and does not have any significant effects on normal cells. However, it has been shown to induce apoptosis in cancer cells and inhibit the growth of weeds. It has also been shown to have antioxidant properties, which could be beneficial in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{[4-(ethylamino)-6-(isopropylamino)-1,3,5-triazin-2-yl]oxy}benzaldehyde in lab experiments is its high purity and good yields. It is also relatively easy to synthesize, making it readily available for use in research. However, one limitation is that its mechanism of action is not fully understood, which could hinder its development as a therapeutic agent.

Future Directions

For research include the development of new cancer therapies, the study of its herbicidal properties, and the synthesis of new materials using this compound as a building block.

Synthesis Methods

The synthesis of 4-{[4-(ethylamino)-6-(isopropylamino)-1,3,5-triazin-2-yl]oxy}benzaldehyde involves the reaction of 4-hydroxybenzaldehyde with ethylamine and isopropylamine in the presence of triethylamine and triphosgene. This method has been reported to yield high purity and good yields of the desired product.

Scientific Research Applications

This compound has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, it has been shown to have anticancer properties and could be used in the development of new cancer therapies. In agriculture, it has been studied as a potential herbicide due to its ability to inhibit the growth of weeds. In materials science, it has been used as a building block for the synthesis of new materials with unique properties.